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Compound of Interest

Compound Name: Probimane

Cat. No.: B1677345 Get Quote

An Important Note on "Probimane": Initial searches for a quantitative comparison involving

"Probimane" revealed that this compound is an anticancer agent and is not utilized as a

reagent for thiol detection. It is likely that the query was based on a misunderstanding or a

typographical error. Therefore, this guide provides a comprehensive comparison between the

classical colorimetric method using Ellman's reagent and a widely used fluorometric method

employing monobromobimane (mBBr), a relevant and highly sensitive alternative.

This guide is intended for researchers, scientists, and drug development professionals, offering

an objective comparison of two prominent reagents for the quantification of sulfhydryl groups in

biological samples. The following sections provide a detailed overview of their performance,

supported by experimental data, protocols, and visual workflows.

Quantitative Performance Comparison
The selection of a thiol quantification reagent is highly dependent on the specific requirements

of the experiment, such as the expected thiol concentration, sample complexity, and available

instrumentation. Below is a summary of the key quantitative performance metrics for Ellman's

reagent and monobromobimane.

Table 1: Quantitative Comparison of Thiol Detection Reagents
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Feature Ellman's Reagent (DTNB)
Monobromobimane
(mBBr)

Detection Method Colorimetric (Absorbance) Fluorometric (Fluorescence)

Wavelength 412 nm
Excitation: ~380-398 nm,

Emission: ~480-490 nm[1][2]

Molar Extinction Coefficient (ε) ~14,150 M⁻¹cm⁻¹ at pH 8.0[3] Not Applicable

Quantum Yield (Φ) Not Applicable
~0.1–0.3 (for glutathione

conjugate)[4]

Limit of Detection (LOD)
Micromolar (µM) range (~3

µM)[5]

Picomolar (pM) to Nanomolar

(nM) range

Linear Range Typically up to ~1.5 mM[3]
Varies with analyte, e.g., 1.16–

35 nmol/mL for glutathione

Reaction Time
Rapid (typically < 15 minutes)

[3]
Rapid (typically < 15 minutes)

Instrumentation Spectrophotometer
Fluorometer, HPLC with

fluorescence detector

Reaction Mechanisms and Experimental Workflows
Ellman's Reagent (DTNB)
Ellman's reagent, 5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB, quantifies thiols based on a

thiol-disulfide exchange reaction. The thiol group reduces the disulfide bond in DTNB,

producing a mixed disulfide and 2-nitro-5-thiobenzoate (TNB²⁻). The TNB²⁻ anion has a

characteristic yellow color and a strong absorbance at 412 nm, which is directly proportional to

the concentration of thiols in the sample.[6]
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Thiol (R-SH) Mixed Disulfide (R-S-TNB)+ DTNB

Ellman's Reagent (DTNB) TNB²⁻ (Yellow, Absorbs at 412 nm) 

Reagent Preparation

Assay

Detection

Prepare Reaction Buffer (e.g., 0.1 M Phosphate, pH 8.0)

Prepare DTNB Solution (e.g., 4 mg/mL in buffer)

Mix Sample/Standard with DTNB Solution

Prepare Thiol Standards (e.g., Cysteine)

Incubate at Room Temperature (e.g., 15 min)

Measure Absorbance at 412 nm

Calculate Thiol Concentration

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thiol (R-SH) Fluorescent Thioether (R-S-Bimane)+ mBBr

Monobromobimane (mBBr, Non-fluorescent) HBr 
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Derivatization

Analysis

Detection

Prepare Sample and Thiol Standards

Add mBBr Solution

Incubate in the Dark (e.g., 10-15 min)

Quench Reaction (e.g., with acid)

Inject Derivatized Sample into HPLC

Separate Thiol Adducts on a C18 Column

Fluorescence Detection (Ex/Em ~390/480 nm)

Quantify Based on Peak Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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